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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Polyvinylbutyral (PVB) ist ein vielseitiges Harz, das durch die Acetalisierung von

Polyvinylalkohol mit Butyraldehyd hergestellt wird. Der Grad dieser Acetalisierung ist ein

entscheidender Parameter, der die physikalischen, chemischen, thermischen und

mechanischen Eigenschaften des Polymers maßgeblich beeinflusst. Dieses technische

Handbuch bietet einen detaillierten Einblick in die Zusammenhänge zwischen dem

Acetalisierungsgrad und den resultierenden Eigenschaften von PVB und liefert quantitative

Daten sowie detaillierte experimentelle Protokolle für die Charakterisierung.

Quantitative Analyse der Eigenschaften in
Abhängigkeit vom Acetalisierungsgrad
Die Eigenschaften von PVB können gezielt durch die Einstellung des Acetalisierungsgrades,

des Polymerisationsgrades und des eingesetzten Aldehyds gesteuert werden.[1][2] Ein höherer

Acetalisierungsgrad führt zu einer geringeren Konzentration an verbleibenden

Hydroxylgruppen aus dem Polyvinylalkohol.[1][2] Die nachfolgende Tabelle fasst die

quantitativen Zusammenhänge zwischen dem Massenanteil des Acetalisierungsgrades und

verschiedenen Schlüsseleigenschaften von PVB zusammen, basierend auf wissenschaftlicher

Literatur.
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Eigenschaft
Acetalisierung
sgrad
(Massen-%)

Wert Anmerkungen Quelle

Thermische

Eigenschaften

Glasübergangste

mperatur (Tg)
84,4 76,2 °C

Die Tg steigt mit

abnehmendem

Acetalisierungsgr

ad.

[3][4][5]

70,4 79,5 °C [3][4][5]

58,8 83,1 °C [3][4][5]

40,3 88,9 °C [3][4][5]

Löslichkeitspara

meter

Totaler

Löslichkeitspara

meter (δt)

84,4
20,95

(J/cm³)^0.5

Der totale

Löslichkeitspara

meter steigt

linear mit

abnehmendem

Acetalisierungsgr

ad.

[3][4][5]

70,4
22,01

(J/cm³)^0.5
[3][4][5]

58,8
23,23

(J/cm³)^0.5
[3][4][5]

40,3
24,98

(J/cm³)^0.5
[3][4][5]

Mechanische

Eigenschaften

Zugfestigkeit Variiert Steigt mit

zunehmendem

Genaue Werte

sind stark vom

[6]
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Acetalisierungsgr

ad.

Polymerisationsg

rad und Additiven

abhängig.

Adhäsionseigens

chaften

Haftung an Glas Geringer Besser

Freie OH-

Gruppen

ermöglichen eine

bessere Bindung

an Glas.[7][8]

[7][8]

Löslichkeit

Gering Wasserlöslich [7][8]

Hoch
Löslich in

Alkoholen
[7][8]

Experimentelle Protokolle
Für die reproduzierbare Charakterisierung von PVB sind standardisierte experimentelle

Verfahren unerlässlich. Nachfolgend werden die Methoden zur Bestimmung des

Acetalisierungsgrades, der mechanischen Eigenschaften und der Adhäsion detailliert

beschrieben.

Bestimmung des Acetalisierungsgrades mittels Titration
der Hydroxylgruppen
Der Acetalisierungsgrad steht in direktem Zusammenhang mit dem Gehalt an verbleibenden

Hydroxylgruppen. Eine gängige Methode zur Bestimmung ist die Titration des Hydroxylwerts

gemäß Normen wie ASTM E1899 oder DIN EN ISO 4629-2.[9][10]

Prinzip: Die freien Hydroxylgruppen in der PVB-Probe werden mit einem Überschuss an

Essigsäureanhydrid in einem Pyridin-Lösungsmittel acetyliert. Das nicht umgesetzte

Essigsäureanhydrid wird anschließend zu Essigsäure hydrolysiert und mit einer

standardisierten Kaliumhydroxidlösung titriert.[11]
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Protokoll (Methode A nach Pharmaguideline):

Probenvorbereitung: Eine genau abgewogene Menge der PVB-Probe (gemäß Tabelle in der

Norm) wird in einen 150-ml-Acetlylierungskolben mit Rückflusskühler gegeben.

Acetylierung: Die entsprechende Menge an Pyridin-Essigsäureanhydrid-Reagenz wird

hinzugefügt. Die Mischung wird für eine Stunde in einem Wasserbad erhitzt, wobei der

Wasserstand 2-3 cm über dem Flüssigkeitsniveau im Kolben gehalten wird.

Hydrolyse: Nach dem Abkühlen werden 5 ml Wasser durch die Oberseite des Kühlers

zugegeben. Bei Trübung wird so viel Pyridin zugegeben, bis eine klare Lösung entsteht. Die

Mischung wird für weitere 10 Minuten im Wasserbad erwärmt.

Titration: Nach erneutem Abkühlen werden der Kühler und die Kolbenwände mit 5 ml

neutralisiertem Ethanol (95 %) gespült. Die Lösung wird mit 0,5 M ethanolischer

Kaliumhydroxidlösung unter Verwendung von Phenolphthalein als Indikator titriert.

Blindwert: Eine Blindprobe ohne PVB wird parallel durchgeführt.

Berechnung: Der Hydroxylwert wird aus der Differenz der Titrationsvolumina zwischen der

Blindprobe und der eigentlichen Probe berechnet.[12]

Alternativ kann die Bestimmung auch mittels ¹H-NMR-Spektroskopie erfolgen, welche eine

detaillierte Analyse der chemischen Zusammensetzung ermöglicht.[13][14][15][16]

Messung der Zugeigenschaften nach ISO 527-3
Die Norm ISO 527-3 legt die Prüfbedingungen zur Bestimmung der Zugeigenschaften von

Kunststofffolien mit einer Dicke von weniger als 1 mm fest.[17][18][19]

Protokoll:

Probenherstellung: Aus der PVB-Folie werden streifenförmige Probekörper (typischerweise

10-25 mm breit und mindestens 150 mm lang) geschnitten oder gestanzt. Die Kanten

müssen glatt und frei von Kerben sein.[19]

Konditionierung: Die Proben werden vor der Prüfung konditioniert, um Einflüsse von

Feuchtigkeit und Temperatur zu minimieren (z. B. 24 Stunden bei 23 °C und 50 % relativer
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Luftfeuchtigkeit).

Prüfaufbau: Die Probe wird in die Klemmen einer Universalprüfmaschine eingespannt. Auf

dem zentralen Teil der Probe werden zwei parallele Messmarken im Abstand von 50 mm

angebracht.[17]

Prüfungsdurchführung: Die Probe wird mit einer konstanten Geschwindigkeit (z. B. 50

mm/min) bis zum Bruch gedehnt. Während des Versuchs werden die Kraft und die Dehnung

kontinuierlich aufgezeichnet.[18][20]

Auswertung: Aus der aufgezeichneten Spannungs-Dehnungs-Kurve werden Kennwerte wie

die Zugfestigkeit (maximale Spannung), die Streckspannung, die Bruchdehnung und der

Elastizitätsmodul ermittelt.[20]

Bewertung der Adhäsion mittels Pummel-Test
(angelehnt an ASTM C1908)
Der Pummel-Test ist eine qualitative Methode zur Beurteilung der Haftfestigkeit von PVB-Folien

in Verbundsicherheitsglas.[21]

Protokoll:

Probenvorbereitung: Eine Verbundglasscheibe mit der zu prüfenden PVB-Folie wird

hergestellt.

Konditionierung: Die Probe wird für mindestens 4-6 Stunden in einem Gefrierschrank bei -18

°C gekühlt, um das PVB zu verspröden.[1][22]

Prüfungsdurchführung: Unmittelbar nach der Entnahme aus dem Gefrierschrank wird die

Probe auf eine stabile Unterlage gelegt und mit einem Hammer systematisch bearbeitet

("gepummelt"), bis das Glas vollständig zersplittert ist.[1][22]

Visuelle Auswertung: Nach dem Test wird die Menge der an der PVB-Folie anhaftenden

Glassplitter visuell bewertet. Die Bewertung erfolgt anhand einer Skala (typischerweise von

0 bis 10), wobei ein hoher Wert für eine hohe Adhäsion (viel anhaftendes Glas) und ein

niedriger Wert für eine geringe Adhäsion (wenig anhaftendes Glas) steht.[22][23]
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Visualisierungen von Prozessen und
Zusammenhängen
Die folgenden Diagramme, erstellt in der DOT-Sprache von Graphviz, visualisieren den

Herstellungsprozess von PVB sowie die logischen Beziehungen zwischen dem

Acetalisierungsgrad und den wesentlichen Materialeigenschaften.

Ausgangsmaterialien

Prozess

Produkt & SteuerungPolyvinylalkohol (PVA)

AcetalisierungsreaktionButyraldehyd

Saurer Katalysator

Polyvinylbutyral (PVB) Kontrolle des
Acetalisierungsgrades

Analyse

Steuert Reaktion

Click to download full resolution via product page

Abbildung 1: Vereinfachter Arbeitsablauf der PVB-Synthese.
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Abbildung 2: Einfluss des Acetalisierungsgrades auf PVB-Eigenschaften.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. img.antpedia.com [img.antpedia.com]

2. PVB-Produktportfolio | Mowital® [mowital.com]

3. tandfonline.com [tandfonline.com]

4. researchgate.net [researchgate.net]

5. tandfonline.com [tandfonline.com]

6. Optimization of a polyvinyl butyral synthesis process based on response surface
methodology and artificial neural network - PMC [pmc.ncbi.nlm.nih.gov]

7. chemie-schule.de [chemie-schule.de]

8. Polyvinylbutyral – Wikipedia [de.wikipedia.org]

9. lcms.labrulez.com [lcms.labrulez.com]

10. xylemanalytics.com [xylemanalytics.com]

11. Hydroxyl value - Wikipedia [en.wikipedia.org]

12. Determination of Hydroxyl Value | Pharmaguideline [pharmaguideline.com]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. zwickroell.com [zwickroell.com]

18. ISO 527-3 - Tensile Testing of Plastic Films and Sheets - STEP Lab [step-lab.com]

19. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15481046?utm_src=pdf-body-img
https://www.benchchem.com/product/b15481046?utm_src=pdf-custom-synthesis
https://img.antpedia.com/standard/files/pdfs_ora/20230612/astm/C/C%201908%20-%2021.pdf
https://www.mowital.com/de/produkte/produktportfolio/
https://www.tandfonline.com/doi/abs/10.1080/00222348.2021.1971370
https://www.researchgate.net/publication/354529491_Polyvinyl_Butyral_with_Different_Acetalization_Degrees_Synthesis_and_Solubility_Parameters
https://www.tandfonline.com/doi/abs/10.1080/00222348.2021.1971370?tab=permissions&scroll=top
https://pmc.ncbi.nlm.nih.gov/articles/PMC9993126/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9993126/
https://www.chemie-schule.de/KnowHow/Polyvinylbutyral
https://de.wikipedia.org/wiki/Polyvinylbutyral
https://lcms.labrulez.com/labrulez-bucket-strapi-h3hsga3/AB_322_e9f5882fab/AB-322.pdf
https://www.xylemanalytics.com/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/acid_number_2114_hydroxyl_number_4629_2_EN.pdf
https://en.wikipedia.org/wiki/Hydroxyl_value
https://www.pharmaguideline.com/2011/03/determination-of-hydroxyl-value.html
https://www.researchgate.net/figure/H-NMR-spectrum-of-PVB-1-in-CD-2-Cl-2-color-figure-available-online_fig3_263301147
https://www.researchgate.net/figure/H-NMR-spectra-to-PVB-and-nanocomposites_fig2_335823340
https://www.researchgate.net/figure/H-nuclear-magnetic-resonance-NMR-spectra-of-polyvinyl-butyral-PVB-resins-with_fig1_374128099
https://www.researchgate.net/figure/H-NMR-spectra-of-3-solutions-of-PVA-PVF-HET-c-PVF-PREC-c-and-PVF-SOL-in-DMSO-d6_fig3_244445934
https://www.zwickroell.com/industries/plastics/thin-sheeting-and-plastic-films/tensile-properties-iso-527-3/
https://step-lab.com/iso/iso-527-3/
https://cdn.standards.iteh.ai/samples/70307/e804daa78e2747a6bbd08ac486d58225/ISO-527-3-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. ISO 527-3 – Tensile Testing for Thin Plastic Films and Sheets [pacorr.com]

21. store.astm.org [store.astm.org]

22. Investigations on the execution and evaluation of the Pummel test for polyvinyl butyral
based interlayers | glassonweb.com [glassonweb.com]

23. aisglass.com [aisglass.com]

To cite this document: BenchChem. [Einfluss des Acetalisierungsgrades auf die
Eigenschaften von Polyvinylbutyral (PVB): Ein technischer Leitfaden]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b15481046#einfluss-des-
acetalisierungsgrades-auf-die-eigenschaften-von-pvb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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